Cas no 66069-34-9 ([2R-(2α,3Z,5α)]-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, compound with tert-butylamine (1:1))

• Product Name: [2R-(2α,3Z,5α)]-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, compound with tert-butylamine (1:1)
• CAS No: 66069-34-9
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• CID: 1708408
• PubChem ID: 6455252
• Update Time: 2025-04-21

[2R-(2α,3Z,5α)]-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, compound with tert-butylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• (2R-(2alpha,3Z,5alpha))-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, compound with tert-butylamine (1:1)
• (2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid - 2-methylpropan-2-amine (1:1)
• )]-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, compound with tert-butylamine (1:1)
• ,3Z,5&#x3B1
• SCHEMBL6898043
• 66069-34-9
• SCHEMBL10794461
• EINECS 266-104-5
• DTXSID701045088
• EC 266-104-5
• [2R-(2α,3Z,5α)]-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, compound with tert-butylamine (1:1)

• Inchi： 1S/C8H9NO5.C4H11N/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;1-4(2,3)5/h1,6-7,10H,2-3H2,(H,12,13);5H2,1-3H3/b4-1-;/t6-,7-;/m1./s1
• InChI Key： ODDOAHLLFSACIM-JSYANWSFSA-N
• SMILES： O1/C(=C\CO)/[C@H](C(=O)O)N2C(C[C@@H]12)=O.NC(C)(C)C

Computed Properties

• Exact Mass: 272.137222
• Monoisotopic Mass: 272.137222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Boiling Point: 545.8°C at 760 mmHg
• Flash Point: 283.9°C